Cas no 852455-72-2 (5-amino-1,3-diazinan-2-one)

5-Amino-1,3-diazinan-2-one is a heterocyclic organic compound featuring a six-membered diazinane ring with an amino substituent and a carbonyl group. This structure imparts versatility in synthetic applications, particularly as a building block for pharmaceuticals and agrochemicals. Its reactive amino and carbonyl functionalities enable participation in condensation, cyclization, and other key transformations. The compound's stability under standard conditions and compatibility with diverse reaction conditions enhance its utility in multi-step syntheses. Additionally, its well-defined molecular framework supports precise modifications, making it valuable for developing biologically active derivatives. Suitable for research and industrial use, it adheres to high-purity standards, ensuring reproducibility in advanced chemical processes.

5-amino-1,3-diazinan-2-one structure

Product Name:5-amino-1,3-diazinan-2-one

CAS No:852455-72-2

MF:C₄H₉N₃O

MW:115.133760213852

CID:3238694

PubChem ID:12183201

Update Time:2025-06-08

5-amino-1,3-diazinan-2-one Chemical and Physical Properties

Names and Identifiers

- 2(1H)-PYRIMIDINONE, 5-AMINOTETRAHYDRO-
- 5-amino-1,3-diazinan-2-one
- 852455-72-2
- EN300-1600684
- 5-Aminotetrahydro-2(1H)-pyrimidinon
- AKOS006352645
- Inchi： 1S/C4H9N3O/c5-3-1-6-4(8)7-2-3/h3H,1-2,5H2,(H2,6,7,8)
- InChI Key： BGQQCSHGWNMNGZ-UHFFFAOYSA-N
- SMILES： O=C1NCC(CN1)N

Computed Properties

Exact Mass: 115.074561919Da
Monoisotopic Mass: 115.074561919Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 93.5
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.7
Topological Polar Surface Area: 67.2Å²

5-amino-1,3-diazinan-2-one Pricemore >>

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